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Compound of Interest

Compound Name: ML10375

Cat. No.: B1677338

Audience: Researchers, scientists, and drug development professionals.

Introduction: MLN4924, also known as Pevonedistat, is a potent and selective small-molecule
inhibitor of the NEDDB8-activating enzyme (NAE).[1] NAE is a critical component of the
neddylation pathway, a post-translational modification process that regulates the activity of
Cullin-RING ligases (CRLs).[1][2] By inhibiting NAE, MLN4924 prevents the neddylation of
cullin proteins, leading to the inactivation of CRLs and the subsequent accumulation of their
substrates.[3][4] This disruption of protein homeostasis can induce cell cycle arrest,
senescence, and apoptosis in cancer cells, making MLN4924 a subject of interest in cancer
research.[3][4] These application notes provide detailed protocols for the preparation of
MLN4924 stock solutions for in vitro and in vivo experiments.

Quantitative Data Summary

The following tables summarize the key quantitative information for MLN4924.

Table 1: Physicochemical Properties of MLN4924
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Property Value Reference
Molecular Weight 443.52 g/mol [1][5]
Molecular Formula C21H25Ns04S [1][5]
CAS Number 905579-51-3 [1][5]
Purity >98% [1][2]
Appearance Crystalline solid [2][6]
Table 2: Solubility of MLN4924
Solvent Solubility Notes Reference
Use of fresh DMSO is
222.18 mg/mL to 89 recommended as
DMSO _ 517
mg/mL moisture can reduce
solubility.
=>42.2 mg/mL to 89
Ethanol [51[7]
mg/mL
Dimethyl formamide
~20 mg/mL [2][6]
(DMF)
Water Insoluble [51[7]
Prepare fresh; not
1:1 DMSO:PBS (pH recommended for
~0.5 mg/mL [2][6]

7.2)

storage for more than

one day.

Table 3: Storage and Stability of MLN4924
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Storage o
Form Stability Notes Reference
Temperature
Lyophilized )
-20°C > 4 years Store desiccated.  [1][6]
Powder
o Aliquot to avoid
Stock Solution in
-20°C Up to 3 months repeated freeze- [1]
DMSO
thaw cycles.
Aliquot to avoid
Stock Solution in
-80°C 1 year repeated freeze- [5]
Solvent
thaw cycles.
Not
Aqueous Room recommended 6]
Solution Temperature for more than
one day

Experimental Protocols

Protocol 1: Preparation of a High-Concentration
MLN4924 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MLN4924 in DMSO.

Materials:

MLN4924 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:
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o Calculate the required mass of MLN4924:
o The molecular weight of MLN4924 is 443.52 g/mol .
o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (g) = 10 mmol/L * 0.001 L * 443.52 g/mol = 0.0044352 g = 4.4352 mg.

Weigh the MLN4924 powder:

o Carefully weigh out approximately 4.44 mg of MLN4924 powder and place it in a sterile
microcentrifuge tube.

Add DMSO:

o Add 1 mL of anhydrous DMSO to the tube containing the MLN4924 powder.[4]

Dissolve the compound:
o Vortex the solution thoroughly until the powder is completely dissolved.[7]

o If solubility is an issue, gentle warming of the tube to 37°C for 10 minutes or sonication in
an ultrasonic bath can aid in dissolution.[7]

Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.[1]

o Store the aliquots at -20°C for up to 3 months or at -80°C for up to one year.[1][5]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol describes the dilution of the high-concentration DMSO stock solution to prepare
working solutions for treating cells in culture.

Materials:
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10 mM MLN4924 stock solution in DMSO

Appropriate cell culture medium

Sterile tubes for dilution

Calibrated pipettes
Procedure:
¢ Determine the final desired concentration:

o The effective concentration of MLN4924 can vary depending on the cell line and
experimental design, with IC50 values often in the nanomolar range.[1][8]

o Perform serial dilutions:

o Itis recommended to perform serial dilutions of the 10 mM stock solution in cell culture
medium to achieve the desired final concentrations.

o Example for a 1 uM final concentration:

» Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 999 pL of
cell culture medium to get a 10 uM solution.

= Add the appropriate volume of the 10 uM solution to your cell culture wells to achieve
the final 1 uM concentration. For instance, add 100 uL of the 10 uM solution to 900 uL
of medium in a well.

e DMSO concentration control:

o Ensure that the final concentration of DMSO in the cell culture medium is low (typically <
0.1%) to avoid solvent-induced cytotoxicity.

o Prepare a vehicle control by adding the same amount of DMSO to the cell culture medium
as is present in the highest concentration of MLN4924 used.
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Visualization of Signaling Pathway and
Experimental Workflow

Below are diagrams illustrating the mechanism of action of MLN4924 and a typical
experimental workflow for its use.

Cellular Outcomes

Neddylation Pathway Effect of MLN4924

NEDDS Transfer [ wepopeo | NEDDS Conjugation [ ¢ rmc ug
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Click to download full resolution via product page

Caption: Mechanism of action of MLN4924.
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Caption: General experimental workflow for MLN4924.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Pevonedistat)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677338#how-to-prepare-min4924-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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